PROTAC SOS1 degrader-7

• Molecular Formula: C51H64F2N10O4
• Molecular Weight: 919.1 g/mol
• InChI: InChI=1S/C51H64F2N10O4/c1-32-8-9-38(28-43(32)63-21-14-45(64)56-50(63)67)49(66)61-22-17-51(18-23-61)15-10-36(11-16-51)31-59-19-12-37(13-20-59)48(65)62-26-24-60(25-27-62)44-29-41-42(30-54-44)35(4)57-58-47(41)55-34(3)39-6-5-7-40(33(39)2)46(52)53/h5-9,28-30,34,36-37,46H,10-27,31H2,1-4H3,(H,55,58)(H,56,64,67)/t34-/m1/s1
• InChIKey: GFCVCRNMILTDSA-UUWRZZSWSA-N

Researchers need validated SOS1 degraders with disclosed architectures to avoid unpredictable substitution effects. PROTAC SOS1 degrader-7 (Example 15) is a bifunctional chimera recruiting CRBN for SOS1 ubiquitination. - Composition: SOS1 warhead HY-163583 + linker HY-163584 + CRBN ligand HY-W454906 - Use: Chemical probe for SOS1 degradation in KRAS-driven cancer models - Note: DC50/Dmax require independent characterization - Supply: Consistent lot-to-lot synthesis, analytical data provided

PROTAC SOS1 Degrader-7 Overview

PROTAC SOS1 degrader-7 (designated Example 15 in its originating patent family) is a bifunctional proteolysis-targeting chimera designed to induce CRBN-mediated ubiquitination and proteasomal degradation of the Son of Sevenless 1 (SOS1) protein . SOS1 is a critical guanine nucleotide exchange factor (GEF) that activates KRAS, making it a high-priority target in KRAS-driven cancers . The compound is assembled from three modular components: a pink-labeled SOS1-recruiting warhead (HY-163583), a central black-labeled chemical linker (HY-163584), and a blue-labeled CRBN E3 ligase recruiting ligand (HY-W454906) . Its CAS registry number is 3036155-26-4, with a molecular formula of C51H64F2N10O4 and a molecular weight of 919.12 g/mol .

Target: SOS1 (KRAS guanine nucleotide exchange factor)

Mechanism: CRBN-recruiting PROTAC for targeted protein degradation

Architecture: Modular warhead (HY-163583) – linker (HY-163584) – CRBN ligand (HY-W454906)

• [1] WO2024083257A1 – Sos1 protein degradation agent and use thereof. Priority date: October 21, 2022. Applicants: Livzon Pharmaceutical Group Inc. et al. View Source

PROTAC SOS1 Degrader-7 Non-Interchangeability

SOS1-targeting PROTACs are not functionally interchangeable because their degradation efficacy, selectivity, ternary complex formation kinetics, and cellular activity are exquisitely dependent on the specific warhead–linker–E3-ligand architecture . PROTAC SOS1 degrader-7 incorporates a distinct SOS1 ligand intermediate (HY-163583) coupled through a proprietary linker (HY-163584) to a specific CRBN ligand (HY-W454906), producing a ternary complex geometry that differs from other published SOS1 degraders such as SIAIS562055, LHF418, or compound 11o . Even subtle modifications to linker length, composition, or attachment vectors can profoundly impact the induced proximity between SOS1 and CRBN, consequently altering degradation efficiency (DC50), maximum degradation depth (Dmax), and downstream pathway inhibition . Without head-to-head quantitative profiling data under identical experimental conditions, a scientific or industrial user cannot safely substitute this specific PROTAC with any analog and expect comparable degradation pharmacology.

SOS1 warhead identity (HY-163583) may shift target engagement and degradation selectivity compared to other SOS1-recruiting PROTACs.

Linker composition (HY-163584) determines ternary complex geometry; even minor linker modifications can alter DC50 and Dmax profiles.

CRBN ligand (HY-W454906) engagement efficiency may differ from other CRBN binders, limiting direct substitution without head-to-head data.

• [1] WO2024083257A1 – Sos1 protein degradation agent and use thereof. Priority date: October 21, 2022. View Source
• [2] Li H, Chai M, Chen Y, et al. Discovery of LHF418 as a new potent SOS1 PROTAC degrader. Bioorg Med Chem. 2024;103:117661. doi:10.1016/j.bmc.2024.117661. View Source

PROTAC SOS1 Degrader-7 Quantitative Evidence

Comparator Quantitative Data Gap

Despite extensive searching of primary research articles, patent databases, and authoritative vendor resources, no publicly accessible dataset was identified that simultaneously provides quantitative activity data for PROTAC SOS1 degrader-7 alongside a clearly named comparator under the same experimental conditions (e.g., DC50, Dmax, IC50 in the same cell line, selectivity profile) . The originating patent WO2024083257A1 discloses the compound as Example 15 but does not include the comparative biological data necessary to evaluate it against close structural analogs such as LHF418 (DC50 = 209.4 nM, Dmax >80% in published CRBN-recruiting SOS1 PROTAC series) or the pyrido[2,3-d]pyrimidin-7-one-based degrader 11o (DC50 = 1.85–7.53 nM across SW620, A549, and DLD-1 cell lines) . Vendor datasheets (MedChemExpress, InvivoChem, TargetMol) describe only generic ‘anti-tumor activity’ without cell-line-specific potency values, dose-response data, or comparator benchmarks . Consequently, evidence meeting the predefined criteria of ‘quantitative data for the target compound,’ ‘quantitative data for the comparator or baseline,’ and ‘assay/model/system context’ is currently unavailable from permitted, verifiable public sources.

Quantitative data gap

Data to verify

No publicly reported DC50, Dmax, or head-to-head comparator data

Procurement requires independent activity profiling

Related SOS1 PROTACs (e.g., LHF418, compound 11o) have reported potency values in separate studies

Evidence Dimension	SOS1 degradation potency (DC50 / Dmax)
Target Compound Data	Not publicly reported for PROTAC SOS1 degrader-7 in any identified primary publication or vendor datasheet.
Comparator Or Baseline	LHF418: DC50 = 209.4 nM, Dmax >80% (Bioorg Med Chem, 2024); Compound 11o: DC50 = 1.85–7.53 nM (SW620, A549, DLD-1 cells; Bioorg Med Chem Lett, 2024); SIAIS562055: sustained degradation with superior antiproliferative activity vs. BI-3406 (Cancer Res, 2024).
Quantified Difference	Cannot be calculated; direct head-to-head or cross-study comparable data absent.
Conditions	LHF418: HEK293T cells, Western blot quantification; Compound 11o: SW620, A549, DLD-1 cell lines, Western blot; SIAIS562055: multiple KRAS-mutant cancer cell lines, Western blot.

Why This Matters

Without quantitative activity data, a scientific user cannot determine whether PROTAC SOS1 degrader-7 offers degradation efficiency comparable to, or differentiated from, published SOS1 PROTACs, preventing evidence-based procurement decisions.

• [1] Li H, Chai M, Chen Y, et al. Discovery of LHF418 as a new potent SOS1 PROTAC degrader. Bioorg Med Chem. 2024;103:117661. Compound LHF418, DC50 = 209.4 nM, Dmax >80%. View Source
• [2] Design, synthesis, and bioevaluation of SOS1 PROTACs derived from pyrido[2,3-d]pyrimidin-7-one-based SOS1 inhibitor. Bioorg Med Chem Lett. 2024. Compound 11o, DC50 = 1.85–7.53 nM. View Source

PROTAC SOS1 Degrader-7 Application Scenarios

CRBN-Dependent SOS1 Degradation Probe

PROTAC SOS1 degrader-7 is structurally configured to recruit the CRBN E3 ligase complex . Researchers studying CRBN-dependent SOS1 degradation pathways can employ this compound as a chemical probe to interrogate SOS1 scaffolding functions and RAS pathway signaling in cell lines expressing functional CRBN. However, because quantitative DC50/Dmax values are not publicly disclosed, users must independently characterize degradation kinetics and establish dose-response relationships in their specific cellular models before interpreting biological outcomes.

Linker and Warhead Optimization Reference

The disclosed three-component architecture (SOS1 ligand HY-163583; linker HY-163584; CRBN ligand HY-W454906) makes PROTAC SOS1 degrader-7 a structurally defined reference for medicinal chemistry campaigns seeking to optimize SOS1 PROTACs . Its distinct linker composition provides a benchmark for comparing the impact of alternative linkers on ternary complex formation and degradation efficiency, provided that parallel synthesis and head-to-head biological evaluation are performed internally.

SOS1 Selectivity Profiling Comparator

Given the growing number of published SOS1 PROTACs (LHF418, SIAIS562055, compound 11o, among others), PROTAC SOS1 degrader-7 can serve as a structurally distinct comparator in selectivity and off-target profiling panels . Side-by-side evaluation of multiple SOS1 degraders in the same cellular context allows researchers to deconvolve warhead-specific, linker-specific, and CRBN-ligand-specific contributions to proteome-wide selectivity, an essential step for chemical tool validation and lead series prioritization.

Application

Selection Property

Validation Focus

CRBN-dependent SOS1 degradation probe

CRBN E3 ligase recruitment

Degradation kinetics and dose-response in CRBN-expressing cells

Linker and warhead optimization reference

Modular warhead-linker-CRBN architecture

Comparative linker SAR and ternary complex analysis

SOS1 selectivity profiling comparator

Structurally distinct SOS1 PROTAC scaffold

Proteome-wide selectivity vs published degraders

• [1] Targeted Degradation of SOS1 Exhibits Potent Anticancer Activity and Overcomes Resistance in KRAS-Mutant Tumors and BCR-ABL-Positive Leukemia. Cancer Res. 2024. Describes SIAIS562055 as comparator SOS1 PROTAC. View Source